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Compound of Interest

Compound Name: Gallium (II) chloride

Cat. No.: B1143692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The polymeric adduct of gallium(II) chloride with 1,4-dioxane, [Ga₂Cl₄(dioxane)₂]x, is a

noteworthy compound in the field of inorganic and organometallic chemistry. It serves as a

stable source of Ga(II), a relatively unusual oxidation state for gallium, making it a valuable

precursor for the synthesis of novel gallium-containing compounds. Its polymeric structure,

featuring five-coordinate gallium atoms and a direct gallium-gallium bond, offers unique

reactivity. These application notes provide a detailed protocol for the synthesis and

characterization of this compound, intended for use in research and development settings.

Data Presentation
A summary of the key quantitative data for the synthesis and characterization of

[Ga₂Cl₄(dioxane)₂]x is presented in Table 1.

Table 1: Quantitative Data for the Synthesis and Characterization of [Ga₂Cl₄(dioxane)₂]x
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Parameter Value Reference

Synthesis

Starting Material Ga₂Cl₄ [1]

Solvent 1,4-dioxane [1]

Yield 62% [1]

Physical Properties

Appearance Colorless cubic crystals [1]

Melting Point 158–159 °C [1]

Structural Data

Ga-Ga Bond Length 2.3825(9) Å [2]

Analytical Data

Elemental Analysis

(Calculated)
C, 21.00%; H, 3.50% [1]

Elemental Analysis (Found) C, 21.17%; H, 2.90% [1]

¹H NMR (300 MHz, THF-d₈) δ 3.52 (m, 2H, –OCH₂) [1]

¹³C NMR (300 MHz, THF-d₈) δ 72.7 (–OCH₂) [1]

Note: The slight discrepancy in the hydrogen elemental analysis may be attributed to the

loosely associated nature of the solvent molecules in the crystal lattice.[1]

Experimental Protocols
The following protocol is adapted from the synthesis reported by Wei, Li, and Robinson in

1999.

Materials:

Gallium(II) chloride (Ga₂Cl₄)
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1,4-Dioxane

Inert atmosphere glovebox

Standard glassware for inert atmosphere synthesis

Procedure:

Preparation: All manipulations should be carried out under an inert atmosphere (e.g., argon

or nitrogen) using a glovebox.

Dissolution: In the glovebox, dissolve 5 grams (17.8 mmol) of gallium(II) chloride (Ga₂Cl₄) in

25 mL of 1,4-dioxane.

Filtration: Filter the resulting mixture to remove any insoluble impurities.

Crystallization: Allow the filtered solution to stand at room temperature for several days.

Isolation: Over this period, colorless cubic crystals of the polymeric adduct

[Ga₂Cl₄(dioxane)₂]x will form.

Yield: Isolate the crystals and determine the yield. A yield of approximately 4 grams (62%)

can be expected.[1]

Mandatory Visualization
The experimental workflow for the preparation of [Ga₂Cl₄(dioxane)₂]x is illustrated in the

following diagram.
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Start

Dissolve Ga₂Cl₄ in 1,4-dioxane
(in glovebox)

Filter the mixture

Allow solution to stand at room temperature for several days

Isolate colorless cubic crystals

End Product:
[Ga₂Cl₄(dioxane)₂]x

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of [Ga₂Cl₄(dioxane)₂]x.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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